Cas no 1806073-79-9 (Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1806073-79-9
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4947623
• Update Time: 2025-06-30

Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-2-18-10(17)9-6(5-16)8(4-3-7(9)12)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： WOTIMZLUCOTPAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate

Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate, with the CAS number 1806073-79-9, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with a chlorine atom at the 6-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 3-position. These substituents contribute to its distinctive chemical properties, making it a valuable compound in various applications.

The benzoate moiety serves as the central framework of this compound, providing stability and reactivity depending on the substituents attached. The chlorine atom at the 6-position introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Similarly, the cyano group at the 2-position further enhances these effects, making the compound highly reactive under certain conditions. The trifluoromethoxy group at the 3-position adds a layer of complexity by introducing strong electron-withdrawing effects due to the presence of three fluorine atoms. This group not only increases the compound's stability but also enhances its solubility in polar solvents.

Recent studies have highlighted the potential of Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate in drug discovery and development. Its unique combination of substituents makes it an ideal candidate for targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's electron-withdrawing groups allow it to interact effectively with these enzymes, potentially leading to novel therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate has shown promise in materials science. Its high stability and reactivity make it a suitable precursor for synthesizing advanced materials, such as organic semiconductors and high-performance polymers. Recent advancements in nanotechnology have further expanded its potential uses, particularly in the development of nanoscale devices with enhanced electronic properties.

The synthesis of Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzoic acid derivative, which undergoes several transformations to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis process.

One of the most intriguing aspects of this compound is its ability to undergo various chemical reactions under specific conditions. For example, it can participate in nucleophilic substitutions due to its electron-deficient aromatic ring. This property has been exploited in developing novel synthetic routes for complex organic molecules. Furthermore, its reactivity towards electrophiles makes it a valuable building block in organic synthesis.

Recent research has also focused on understanding the environmental impact of Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate. Studies have shown that while it exhibits high stability under normal conditions, it can degrade under specific environmental stressors, such as UV light or microbial activity. This information is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, Ethyl 6-chloro-2-cyano-3-(trifluoromethoxy)benzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.